Cas no 2365400-84-4 (5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2365400-84-4
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 5638626
• PubChem ID: 155525121
• Update Time: 2025-10-19

5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-28257523
• 2365400-84-4
• BDBM50516588
• CHEMBL4455877

• Inchi： 1S/C12H9N3O4/c13-5-1-2-6-7(3-5)12(19)15(11(6)18)8-4-9(16)14-10(8)17/h1-3,8H,4,13H2,(H,14,16,17)
• InChI Key： ZQAUOFWDVHCTPN-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1)=O)N1C(C2C=CC(=CC=2C1=O)N)=O

Computed Properties

• Exact Mass: 259.05930578g/mol
• Monoisotopic Mass: 259.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 110Ų

Additional information on 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No: 2365400-84-4)

5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2365400-84-4, represents a fascinating molecular scaffold with potential applications in the development of novel therapeutic agents. The structural complexity of this molecule, featuring a combination of an isoindole core and a dioxopyrrolidine moiety, makes it a promising candidate for further exploration in drug discovery.

The chemical structure of 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione encompasses several key functional groups that contribute to its biological activity. The presence of an amino group at the 5-position and a dioxopyrrolidine substituent at the 2-position introduces opportunities for diverse interactions with biological targets. These features are particularly relevant in the context of modern drug design, where the modulation of specific molecular interactions is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action for such complex molecules. Studies suggest that the dioxopyrrolidine moiety may play a critical role in stabilizing protein-ligand interactions, while the amino group could serve as a hydrogen bond acceptor or participate in ionic interactions. These interactions are essential for designing molecules that can effectively modulate biological pathways.

The isoindole core of 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is another important feature that contributes to its pharmacological potential. Isoindole derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, anticancer, and antimicrobial activities. The unique electronic properties of the isoindole ring system allow it to engage in multiple types of non-covalent interactions with biological targets, making it a versatile scaffold for drug development.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione are of paramount importance. The development of efficient synthetic routes that preserve the integrity of the functional groups while ensuring high yields is a key challenge. Advances in synthetic methodologies have enabled the preparation of complex molecules with greater precision and efficiency, opening new avenues for drug discovery.

One particularly notable application of this compound is its potential use as an intermediate in the synthesis of more complex pharmacophores. The structural motifs present in 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione can be modified to explore different biological activities. For instance, variations in the substitution pattern around the isoindole ring or modifications to the dioxopyrrolidine moiety could lead to derivatives with enhanced potency or selectivity.

The pharmacological profile of 5-amino-2-(2,5-dioxopyrrolidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is still under investigation; however, preliminary studies suggest that it may exhibit interesting biological activities. The compound has shown promise in vitro as a modulator of certain enzymes and receptors involved in inflammatory responses. These findings align with the growing interest in targeting inflammation as a therapeutic strategy for various diseases.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 5-amino-2-(2,5-dioxopyrrolidin-3-y l)-2 , 3 -dihydro - 1 H - iso ind ole - 1 , 3 -dione. Predictive models can help identify structural features that correlate with biological activity, allowing researchers to focus their efforts on compounds with higher potential for success. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

The future prospects for 5-amino - 2 - ( 2 , 5 - diox o py r rol idin e - 3 - y l ) - 2 , 3 - dihydro - 1 H - iso ind ole - 1 , 3 - dione are exciting and multifaceted. Further research is needed to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists will be essential to translate this compound from a laboratory curiosity into a viable therapeutic option.

In conclusion, 5-amino - 2 - ( 2 , 5 - diox o py r rol idin e - 3 - y l ) - 2 , 3 - dihydro - 1 H - iso ind ole - 1 , 3 - dione ( CAS No:23654 0 -84 4) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique chemical features and promising pharmacological profile make it a valuable asset in ongoing efforts to discover new treatments for human diseases.